Cas no 2034236-20-7 (3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide
• CAS No: 2034236-20-7
• MF: C₁₇H₁₆FNO₆S
• MW: 381.375447273254
• CID: 6275533
• PubChem ID: 121018365
• Update Time: 2025-05-26

3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide
• 3-fluoro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-4-methoxybenzene-1-sulfonamide
• 2034236-20-7
• AKOS026691870
• F6506-0295
• 3-fluoro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-4-methoxybenzenesulfonamide
• 3-fluoro-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-4-methoxybenzenesulfonamide

• Inchi： 1S/C17H16FNO6S/c1-23-15-5-4-13(9-14(15)18)26(21,22)19-11-17(20,12-6-8-24-10-12)16-3-2-7-25-16/h2-10,19-20H,11H2,1H3
• InChI Key： SZUSEMOZGOTLQQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCC(C1=CC=CO1)(C1=COC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 381.06823657g/mol
• Monoisotopic Mass: 381.06823657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide

Introduction to 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide (CAS No. 2034236-20-7)

3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034236-20-7, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of multiple heterocyclic rings, functional groups, and a sulfonamide moiety suggests potential biological activities that are worth investigating.

The molecular structure of 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide is characterized by its fluorine substitution, which is known to enhance metabolic stability and binding affinity in many drug molecules. The dual furan ring system provides additional complexity, offering multiple sites for interaction with biological targets. Furthermore, the hydroxyethyl side chain and the methoxy group at the para position of the benzene ring contribute to the compound's solubility and pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide may confer unique interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in oncology research. Current studies have shown that sulfonamide derivatives can modulate various signaling pathways involved in cancer progression. The fluorine atom in this molecule may enhance its ability to inhibit enzymes such as thymidylate synthase, which is crucial for DNA synthesis in rapidly dividing cells like cancer cells. Additionally, the furan rings could interact with specific receptors or proteins overexpressed in tumor cells, providing a mechanism for targeted therapy.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The sulfonamide group is known to have anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-4-methoxybenzene-1-sulfonamide may enhance its efficacy in modulating inflammatory responses compared to existing sulfonamide-based drugs.

The synthesis of 3-fluoro-N-2-(furan-2-yl)-2-(furan-3-y l)-2-hydroxyethyl -4-methoxybenzene -1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorine atom typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The construction of the furan ring system often involves cyclization reactions using appropriate precursors under controlled conditions.

In terms of pharmacokinetic properties, the solubility and bioavailability of 3-fluoro-N - 2 - ( f u r a n - 2 - y l ) - 2 - ( f u r a n - 3 - y l ) - 2 - h y d r o x y e t h y l - 4 - m e t h o x y b e n z e n e - 1 - s u l f o n a m i d e are critical factors that need to be evaluated. The presence of polar functional groups such as hydroxyl and sulfonamide enhances water solubility but may also affect metabolic stability. Computational modeling and experimental studies are often employed to predict and optimize these properties.

Recent advancements in drug discovery technologies have enabled more efficient screening and characterization of novel compounds like 3-fluoro-N - 2 - ( f u r a n - 2 - y l ) - 2 - ( f u r a n - 3 - y l ) - 2 - h y d r o x y e t h y l - 4 - m e t h o x y b e n z e n e - 1 - s u l f o n a m i d e. High-throughput screening (HTS) platforms allow for rapid testing against large libraries of compounds to identify potential hits with desired biological activity. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information, which is essential for understanding molecular interactions.

The future direction of research on 3-fluoro-N - 2 - ( f u r a n - 2 - y l ) - 2 -( f u r a n . _ . _ . _ . _ . _ .